Cas no 1261486-68-3 (2-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261486-68-3
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 4992166
• Update Time: 2025-08-05

2-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8F6O2/c15-10-6-3-5-9(12(10)21-13(16)17)8-4-1-2-7-11(8)22-14(18,19)20/h1-7,13H
• InChI Key： OJUGGYGOQKPPBS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC(F)F)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 5.8
• Topological Polar Surface Area: 18.5

Additional information on 2-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl

2-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261486-68-3)

The compound 2-(difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261486-68-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The substitution pattern on the rings includes a difluoromethoxy group at position 2, a fluoro group at position 3, and a trifluoromethoxy group at position 2' on the biphenyl system. These substituents contribute to the molecule's electronic properties, making it an interesting candidate for research in areas such as drug discovery, electronic materials, and advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of fluorine atoms in the substituents enhances the molecule's lipophilicity and stability, which are desirable properties for drug candidates. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of inhibitors for various enzyme targets. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinase enzymes, which are implicated in several disease states, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 2-(difluoromethoxy)-3-fluoro-2'-(trifluoromethoxy)biphenyl has garnered attention in the field of materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A research team at a leading university recently reported that incorporating this compound into OLED structures significantly improves device efficiency and stability due to its ability to facilitate charge transport and reduce recombination losses.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic rings and subsequent fluorination reactions to install the fluorine-containing groups. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity, enabling the scalable production of this compound for both academic and industrial applications.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under specific conditions, such as those found in wastewater treatment facilities, the compound undergoes rapid transformation into less hazardous byproducts. This information is critical for ensuring safe handling and disposal practices during its production and use.

In conclusion, CAS No. 1261486-68-3 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, enhanced by fluorinated substituents, positions it as a valuable tool in both basic research and applied development. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific knowledge is expected to grow significantly.